Cas no 2111321-85-6 (Ethyl 6-methyl-2-(methylsulfonyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-methyl-2-(methylsulfonyl)pyrimidine-4-carboxylate
• CAS No: 2111321-85-6
• MF: C₉H₁₂N₂O₄S
• MW: 244.2676
• CID: 4756762
• Update Time: 2025-07-30

Ethyl 6-methyl-2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-methyl-2-(methylsulfonyl)pyrimidine-4-carboxylate

• Inchi： 1S/C9H12N2O4S/c1-4-15-8(12)7-5-6(2)10-9(11-7)16(3,13)14/h5H,4H2,1-3H3
• InChI Key： HTTOREIQPAVBIW-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(C1N=C(C(=O)OC([H])([H])C([H])([H])[H])C([H])=C(C([H])([H])[H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 349
• XLogP3: 0.7
• Topological Polar Surface Area: 94.6

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 425.7±37.0 °C(Predicted)
• pka: -4.92±0.30(Predicted)